3-[(4-ethylphenyl)sulfonyl]-N-(3-methoxyphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 10-(4-ethylphenyl)sulfonyl-N-(3-methoxyphenyl)-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C22H19N5O3S2/c1-3-14-7-9-17(10-8-14)32(28,29)22-21-24-20(23-15-5-4-6-16(13-15)30-2)19-18(11-12-31-19)27(21)26-25-22/h4-13H,3H2,1-2H3,(H,23,24)
• InChI Key: MUZYOAJPQXWIDX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=C(N3N=N2)C=CS4)NC5=CC(=CC=C5)OC
• Molecular Formula: C22H19N5O3S2
• Molecular Weight: 465.6 g/mol
• CAS No.: 892743-36-1

Description

3-[(4-ethylphenyl)sulfonyl]-N-(3-methoxyphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine is a useful research compound. Its molecular formula is C22H19N5O3S2 and its molecular weight is 465.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Serotonin 5-HT6 Receptor Antagonists

One study focused on the synthesis and biological evaluation of 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines as potent and selective serotonin 5-HT6 receptor antagonists. These compounds, including variants like 3-[(3-chlorophenyl)sulfonyl]-N-(tetrahydrofuran-2-ylmethyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine, demonstrated significant activity in functional assays and affinity in radioligand binding assays, highlighting their selectivity as 5-HT6 receptor ligands (Ivachtchenko et al., 2010).

Antimicrobial Activities

Research on new 1,2,4-Triazole derivatives, including those related to the thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin core structure, revealed that some synthesized compounds exhibited good to moderate activities against various test microorganisms. This study demonstrates the potential of these compounds in antimicrobial applications (Bektaş et al., 2007).

Aurora-A Kinase Inhibitors

Another investigation involved the synthesis of new fused pyrimidine derivatives, evaluating them as potent Aurora-A kinase inhibitors. Compounds such as 2,7-Diphenyl-6-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidine showed equipotent activity to reference drugs in cytotoxic assessments against colon tumor cell lines, indicating their relevance in cancer research (Shaaban et al., 2011).

Tuberculostatic Activity

Structural analogs of thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for tuberculostatic activity. These studies reveal the importance of the structural configuration for biological activity and highlight the potential for developing new antituberculous agents (Titova et al., 2019).

Mechanism of Action

Target of Action

The primary target of this compound, also known as UTBinh-14, is the urea transporter B (UT-B) . UT-B is a protein that facilitates the transport of urea across cell membranes. It plays a crucial role in the urinary concentration mechanism and is expressed in various tissues, including erythrocytes and the descending vasa recta in the kidney .

Mode of Action

UTBinh-14 acts as a reversible inhibitor of UT-B . It targets an intracellular site of UT-B in a urea-competitive manner . This means that the compound binds to the same site as urea on the UT-B transporter, thereby blocking the transport of urea across the cell membrane .

Biochemical Pathways

By inhibiting UT-B, UTBinh-14 affects the urea cycle, a series of biochemical reactions that produce urea from ammonia. This cycle occurs in the liver and is critical for the removal of excess nitrogen from the body. The inhibition of UT-B disrupts the reabsorption of urea in the kidney, affecting the urinary concentration mechanism .

Result of Action

The inhibition of UT-B by UTBinh-14 leads to a decrease in the maximum urinary concentration of urea and an increase in urination volume . This effect has been observed in antidiuretic dDAVP-treated wild-type mice .